Cas no 1072951-97-3 ((2-Isobutoxy-6-methoxyphenyl)boronic acid)

(2-Isobutoxy-6-methoxyphenyl)boronic acid structure
1072951-97-3 structure
Product Name:(2-Isobutoxy-6-methoxyphenyl)boronic acid
CAS No:1072951-97-3
MF:C11H17BO4
MW:224.061283826828
MDL:MFCD08276827
CID:827966
PubChem ID:24884563
Update Time:2025-04-19

(2-Isobutoxy-6-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Isobutoxy-6-methoxyphenyl)boronic acid
    • 2-Isobutoxy-6-methoxyphenylboronic acid
    • [2-methoxy-6-(2-methylpropoxy)phenyl]boronic acid
    • BS-22476
    • SCHEMBL12537844
    • (2-Isobutoxy-6-methoxyphenyl)boronicacid
    • G79790
    • DB-365141
    • MFCD08276827
    • AKOS015837541
    • XSB95197
    • 1072951-97-3
    • DTXSID90584768
    • 2-METHOXY-6-(2-METHYLPROPOXY)PHENYLBORONIC ACID
    • CS-0174154
    • MDL: MFCD08276827
    • Inchi: 1S/C11H17BO4/c1-8(2)7-16-10-6-4-5-9(15-3)11(10)12(13)14/h4-6,8,13-14H,7H2,1-3H3
    • InChI Key: RROWNDUHJNWYQP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1B(O)O)OC)CC(C)C

Computed Properties

  • Exact Mass: 224.12200
  • Monoisotopic Mass: 224.1219892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 57-62 °C
  • Solubility: Very slightly soluble (0.38 g/l) (25 º C),
  • PSA: 58.92000
  • LogP: 0.40980

(2-Isobutoxy-6-methoxyphenyl)boronic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

(2-Isobutoxy-6-methoxyphenyl)boronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(2-Isobutoxy-6-methoxyphenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019120444-5g
(2-Isobutoxy-6-methoxyphenyl)boronic acid
1072951-97-3 95%
5g
$400.00 2023-09-04
TRC
I789210-25mg
2-Isobutoxy-6-methoxyphenylboronic Acid
1072951-97-3
25mg
$64.00 2023-05-18
TRC
I789210-50mg
2-Isobutoxy-6-methoxyphenylboronic Acid
1072951-97-3
50mg
$75.00 2023-05-18
TRC
I789210-100mg
2-Isobutoxy-6-methoxyphenylboronic Acid
1072951-97-3
100mg
$87.00 2023-05-18
TRC
I789210-250mg
2-Isobutoxy-6-methoxyphenylboronic Acid
1072951-97-3
250mg
$98.00 2023-05-18
abcr
AB271679-250 mg
2-Isobutoxy-6-methoxyphenylboronic acid, 97%; .
1072951-97-3 97%
250mg
€169.50 2023-04-26
Chemenu
CM135439-5g
(2-isobutoxy-6-methoxyphenyl)boronic acid
1072951-97-3 95%
5g
$834 2023-01-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I165771-1g
2-Isobutoxy-6-methoxyphenylboronic acid
1072951-97-3
1g
¥521.00 2021-05-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I165771-5g
2-Isobutoxy-6-methoxyphenylboronic acid
1072951-97-3
5g
¥1,978.00 2021-05-21
abcr
AB271679-1 g
2-Isobutoxy-6-methoxyphenylboronic acid, 97%; .
1072951-97-3 97%
1g
€356.50 2023-04-26
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd